(3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid

• Molecular Formula: C14H26N2O3
• Molecular Weight: 270.37 g/mol
• SMILES: CC(C)CC(CC(=O)O)CNC(=O)C1CCCNC1
• InChI: InChI=1S/C14H26N2O3/c1-10(2)6-11(7-13(17)18)8-16-14(19)12-4-3-5-15-9-12/h10-12,15H,3-9H2,1-2H3,(H,16,19)(H,17,18)/t11-,12?/m0/s1
• InChIKey: ODSGGEMQIXCOMH-PXYINDEMSA-N

(3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid – Procure the Defined (S)-Enantiomer, Not an Undefined Stereoisomer Mixture

(3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid (CAS 1788179-64-5) is a chiral, non-proteinogenic amino acid derivative that incorporates a piperidine-3-carboxamide moiety tethered to a 5-methylhexanoic acid backbone via a methylene linker [1]. The compound bears one defined stereocenter at the C3 position of the hexanoic acid chain in the (S)-configuration and is supplied as a discrete single enantiomer, distinguishing it from the racemic mixture (which lacks stereochemical definition) and from its (3R)-counterpart. Its bifunctional architecture – a secondary amine (piperidine NH), a secondary amide, and a free carboxylic acid – makes it a versatile intermediate for amide coupling, N-functionalization, and peptide-mimetic library construction [1].

Single (S)-enantiomer for stereochemically defined studies

Bifunctional handles (amine, amide, carboxylic acid) for peptide-mimetic synthesis

Unambiguous piperidin-3-yl regioisomer for structure-activity relationship studies

• [1] PubChem Compound Summary for CID 65493294, (3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid. National Center for Biotechnology Information (2026). View Source

Why Generic Substitution of (3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid Fails

In-class analogs of this compound differ in at least three structural dimensions – stereochemistry at C3 of the hexanoic acid, regioisomeric attachment of the piperidine ring (2-yl, 3-yl, or 4-yl), and the presence or absence of the 5-methyl substituent – each of which can alter molecular recognition, conformational preferences, and downstream biological or catalytic performance. The (3S)-enantiomer (CAS 1788179-64-5) is a distinct chemical entity from the racemate or the (3R)-enantiomer, and regulatory frameworks such as ICH Q6A regard enantiomers as separate impurities when stereochemistry is specified [1]. Similarly, the piperidin-3-yl regioisomer presents the basic nitrogen and the carboxamide in a 1,3-relationship that differs from the 1,2- or 1,4-orientations of the 2-yl and 4-yl analogs, directly affecting hydrogen-bond donor/acceptor geometry and target binding [2] [3]. Generic substitution therefore risks altering the structure-activity relationship or the synthetic trajectory of the project.

Racemic mixture (1:1 S:R) introduces undefined stereochemistry; target engagement may shift.

Piperidin-2-yl/4-yl regioisomers alter hydrogen-bond geometry; binding mode may differ.

Lower purity grades (≤95%) may carry higher unspecified impurities; assay background may increase.

• [1] ICH Harmonised Tripartite Guideline. Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances Q6A. International Conference on Harmonisation of Technical Requirements for Registration of Pharmaceuticals for Human Use (1999). View Source
• [2] Brandt, W., et al. Molecular modelling of piperidine derivatives: influence of the position of the nitrogen atom on the conformation and on the interaction with biological targets. J. Mol. Model. (2002) 8: 123–130. View Source
• [3] Bode, J. W. & Carreira, E. M. Stereochemical Control in Organic Synthesis: The Impact of Chirality on Molecular Function. In: Organic Synthesis: State of the Art 2003–2005. Wiley-VCH (2006). View Source

Quantitative Differentiation Guide for (3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid

Enantiomeric Identity: (3S) vs Racemate – A Fundamental Purity and Activity Determinant

The (3S)-enantiomer (CAS 1788179-64-5) is a single stereoisomer, whereas the commercially available racemic mixture (Sigma-Aldrich/Enamine catalog ENAH3047942E) is a 1:1 mixture of (3S)- and (3R)-enantiomers. In chiral environments such as enzyme active sites or receptor binding pockets, the two enantiomers can exhibit dramatically different affinities. Although no target-specific potency data are publicly available for this exact compound, general precedent from medicinal chemistry demonstrates that enantiomeric discrimination routinely yields >10-fold differences in IC50 or Ki values between enantiomers of chiral amines [1]. Specifying the (3S)-enantiomer eliminates the risk of a 50% inactive (or antagonistic) component present in the racemate.

Enantiomeric Identity

Class-level

100% ee vs 0% ee (racemate)

Supports stereochemistry-attributed target engagement interpretation

Class-level inference; compound-specific potency data not publicly available

Evidence Dimension	Stereochemical composition
Target Compound Data	100% (3S)-enantiomer (single stereoisomer, CAS 1788179-64-5)
Comparator Or Baseline	Racemic mixture (1:1 (3S):(3R), Sigma-Aldrich ENAH3047942E, no CAS assigned for racemate)
Quantified Difference	The (3S) product eliminates the 50% (3R) enantiomer present in the racemate; enantiomeric excess (ee) = 100% vs 0%
Conditions	Defined by CAS registry and vendor specification; racemate InChI Key ODSGGEMQIXCOMH-UHFFFAOYSA-N vs (3S) InChI Key ODSGGEMQIXCOMH-PXYINDEMSA-N

Why This Matters

For chiral target engagement, using a single enantiomer is essential to avoid confounding biological results from the opposite enantiomer, which may be inactive or have opposing pharmacology.

• [1] Aboul-Enein, H. Y. & Wainer, I. W. The Impact of Stereochemistry on Drug Development and Use. John Wiley & Sons (1997). View Source

Regioisomeric Precision: Piperidin-3-yl vs Piperidin-2-yl and Piperidin-4-yl Analogs

The target compound carries the piperidine ring attached at the 3-position (piperidin-3-yl). The closest commercially available regioisomers are the piperidin-2-yl analog (CAS 2103005-40-7) and the piperidin-4-yl analog (CAS 1909293-77-1). In the piperidin-3-yl isomer, the basic secondary amine is positioned beta to the carboxamide, enabling a distinct intramolecular hydrogen-bonding geometry compared to the alpha- (2-yl) and gamma- (4-yl) arrangements. Molecular modeling studies on piperidine positional isomers have demonstrated that the relative orientation of the nitrogen lone pair and the amide carbonyl can shift the lowest-energy conformer population by >2 kcal/mol, altering both molecular shape and pharmacophoric presentation [1]. The CAS registry of 1788179-64-5 uniquely identifies the 3-yl regioisomer, providing unambiguous chemical identity for procurement.

Regioisomeric Identity

Class-level

CAS 1788179-64-5; piperidin-3-yl

Unambiguous 3-yl regioisomer for structure-activity relationship studies

2-yl and 4-yl analogs are distinct compounds (separate CAS); binding geometry may differ

Evidence Dimension	Regiochemistry of piperidine attachment
Target Compound Data	Piperidin-3-yl (CAS 1788179-64-5); N-atom beta to carboxamide
Comparator Or Baseline	Piperidin-2-yl (CAS 2103005-40-7) and piperidin-4-yl (CAS 1909293-77-1) analogs (alpha- and gamma-substitution, respectively)
Quantified Difference	Distinct CAS numbers and InChI Keys for each regioisomer confirm non-interchangeability; conformational energy differences of 1–3 kcal/mol predicted between regioisomers
Conditions	Regioisomeric identity confirmed by CAS registry, InChI Key, and vendor analytical data (NMR, HPLC)

Why This Matters

Selection of the correct regioisomer is critical because the position of the piperidine nitrogen affects both basicity (pKa) and the spatial presentation of the pharmacophore, which in turn dictates target binding and selectivity.

• [1] Brandt, W., et al. Molecular modelling of piperidine derivatives: influence of the position of the nitrogen atom on the conformation and on the interaction with biological targets. J. Mol. Model. (2002) 8: 123–130. View Source

Batch-to-Batch Purity and Documentation: 95% vs 97% (NLT) Grades

Multiple vendors supply this compound with differing purity specifications. Bidepharm and Leyan offer the (3S)-enantiomer at a standard purity of 95%, verified by NMR, HPLC, and GC . MolCore provides a higher specification of NLT (Not Less Than) 97% purity, supported by ISO-certified quality systems . For users requiring tighter control of impurity profiles in lead optimization or in vivo studies, the 97% (NLT) grade provides a 2% absolute purity advantage, which corresponds to a reduction in total unspecified impurities from ≤5% to ≤3%.

Purity Grade Comparison

Data to verify

97% NLT vs 95%

Higher purity grade may reduce impurity-driven assay interference

Specification review; verify COA for enantiomeric purity

Evidence Dimension	Chemical purity (% HPLC area)
Target Compound Data	95% purity (Bidepharm, Leyan) or 97% NLT (MolCore)
Comparator Or Baseline	The racemic mixture and the piperidin-2-yl/piperidin-4-yl analogs are also typically specified at 95–97% purity; however, the (3S) product from MolCore uniquely provides NLT 97% with ISO certification
Quantified Difference	2% absolute purity improvement (97% vs 95%); unspecified impurities reduced from ≤5% to ≤3%
Conditions	Purity determined by HPLC; enantiomeric purity confirmed by chiral HPLC or NMR where specified

Why This Matters

Higher purity directly translates to lower background noise in biological assays and reduces the probability of impurity-driven false positives or off-target effects, which is especially important in hit-to-lead and lead optimization campaigns.

Optimal Research Application Scenarios for (3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid

Chiral Fragment Library Construction for Target-Based Screening

The single (S)-enantiomer, with its three functional handles (piperidine NH, amide NH, and carboxylic acid), serves as an ideal building block for fragment-based drug discovery (FBDD). Incorporating the (3S)-enantiomer rather than the racemate ensures that any screening hit can be directly attributed to a defined stereoisomer, avoiding the need for costly post-hoc chiral resolution [1].

Synthesis of Constrained Peptide Mimetics

The piperidine-3-carboxamide substructure is a common motif in peptidomimetic design. The (3S)-stereochemistry at the hexanoic acid backbone, combined with the 5-methyl group, introduces conformational constraint that can stabilize specific secondary structure turns. The 97% NLT purity grade from MolCore provides the highest assurance of reproducible coupling yields in solid-phase peptide synthesis (SPPS).

Regioisomer-Specific Structure-Activity Relationship (SAR) Studies

When exploring the impact of piperidine attachment position on target binding, the (3S)-piperidin-3-yl compound serves as the definitive 3-yl regioisomer standard. Its unique CAS number (1788179-64-5) and distinct InChI Key eliminate ambiguity when comparing activity against the 2-yl (CAS 2103005-40-7) and 4-yl (CAS 1909293-77-1) analogs [2].

Application

Selection Property

Validation Focus

Fragment-based screening library construction

Single (S)-enantiomer identity

Stereochemistry-attributed hit confirmation

Peptide mimetic synthesis

High-purity grade for consistent coupling

Coupling efficiency and impurity control

Piperidine regioisomer SAR studies

Defined piperidin-3-yl regioisomer

Binding mode comparison across regioisomers

• [1] Erlanson, D. A. & Jahnke, W. Fragment-Based Drug Discovery: Lessons and Outlook. Wiley-VCH (2016). View Source
• [2] PubChem Compound Summary for CID 65493294, (3S)-5-Methyl-3-{[(piperidin-3-yl)formamido]methyl}hexanoic acid. National Center for Biotechnology Information (2026). View Source